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Compound of Interest

Compound Name: Nitrofurantoin (sodium)

Cat. No.: B12393709 Get Quote

Nitrofurantoin and its sodium salt are potent compounds that require careful handling to ensure

the safety of laboratory personnel. This guide provides essential, immediate safety protocols,

operational procedures, and disposal plans for researchers, scientists, and drug development

professionals. Adherence to these guidelines is critical to minimize exposure and mitigate

potential health risks.

Hazard Identification and Risk Assessment
Nitrofurantoin is classified with multiple health hazards. It is toxic if swallowed, harmful in

contact with skin or if inhaled, and may cause allergic reactions.[1][2][3] Furthermore, it is a

suspected carcinogen, may cause genetic defects, and is suspected of damaging fertility or the

unborn child.[1] Prolonged or repeated exposure may cause organ damage.[1] A thorough risk

assessment must be conducted before any handling activities.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is paramount to prevent exposure. The following table

summarizes the recommended equipment for handling Nitrofurantoin (sodium) in solid and

solution forms.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12393709?utm_src=pdf-interest
https://cdn.caymanchem.com/cdn/msds/23510m.pdf
https://file.medchemexpress.com/batch_PDF/HY-A0090R/Nitrofurantoin-Standard-SDS-MedChemExpress.pdf
https://paipharma.com/wp-content/uploads/2024/06/Nitrofurantoin-OS-SDS_Dec2023.pdf
https://cdn.caymanchem.com/cdn/msds/23510m.pdf
https://cdn.caymanchem.com/cdn/msds/23510m.pdf
https://www.benchchem.com/product/b12393709?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Required PPE Specifications & Rationale

Hands Double Gloving

Use powder-free nitrile gloves.

[4][5] The inner glove should

be tucked under the gown cuff,

and the outer glove should

extend over the cuff.[6]

Change outer gloves every 30-

60 minutes or immediately

upon contamination.[6][7]

Eyes/Face Safety Goggles & Face Shield

Chemical splash goggles are

mandatory. A face shield

should be worn over the

goggles, especially when

handling the powder or

preparing solutions, to protect

against splashes.[5][8]

Respiratory NIOSH-approved Respirator

For handling the solid powder

or when aerosols may be

generated, a NIOSH-approved

respirator (e.g., N100, R100, or

P100 disposable filtering

facepiece) is required to

prevent inhalation.[2][3][4]

Ensure proper fit testing and

training.

Body Disposable Gown

A disposable, low-permeability

gown with a solid front, long

sleeves, and tight-fitting cuffs

is required to prevent skin

contact.[6]

Feet Shoe Covers

Disposable shoe covers

should be worn to prevent the

tracking of contaminants

outside the work area.
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Operational Plan for Safe Handling
Follow these step-by-step procedures to ensure safe handling of Nitrofurantoin (sodium) from

receipt to disposal.

1. Preparation and Engineering Controls:

Designated Area: All handling of Nitrofurantoin, especially the solid form, must be conducted

in a designated area with restricted access, such as a chemical fume hood or a ventilated

balance enclosure, to minimize inhalation exposure.[3][9]

Surface Protection: Cover the work surface with disposable, absorbent bench paper to

contain any potential spills.

Gather Materials: Before starting, ensure all necessary equipment, including PPE, weighing

materials, solvents, and waste containers, are within the containment area.

2. Handling the Compound:

Donning PPE: Put on all required PPE in the correct order (shoe covers, inner gloves, gown,

face mask/respirator, goggles/face shield, outer gloves).

Weighing: If weighing the solid, use a ventilated balance enclosure. Handle with care to

avoid creating dust.

Making Solutions: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Avoid Contact: Do not touch your face or skin with gloved hands.[2]

Prohibited Activities: Eating, drinking, and smoking are strictly prohibited in the handling

area.[2][6]

3. Post-Handling Procedures:

Decontamination: Wipe down the work surface and any equipment used with an appropriate

deactivating solution (e.g., 70% ethanol), followed by a cleaning agent.[2]
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Doffing PPE: Remove PPE in a manner that avoids self-contamination. The outer gloves

should be removed first and disposed of as hazardous waste. Remove the gown and other

protective gear, turning them inward. The inner gloves should be the last item removed.

Hand Washing: Wash hands thoroughly with soap and water immediately after removing all

PPE.[2][6][9][10]

Emergency Procedures: Spills and Exposure
Immediate and correct response to an emergency is critical.

Spill Management:

Evacuate: Alert others and evacuate the immediate area.

Secure: Restrict access to the spill area.

Protect: Don appropriate PPE, including respiratory protection, before re-entering the area.

Contain: For powders, gently cover with a damp absorbent pad. For liquids, cover with an

absorbent material, working from the outside in.

Clean: Carefully collect all contaminated materials using non-sparking tools and place them

in a labeled, sealed container for hazardous waste.[11]

Decontaminate: Clean the spill area thoroughly with a deactivating agent and then soap and

water.[2]

First-Aid Measures:

Inhalation: Immediately move the affected person to fresh air. Seek medical attention.[1][2]

Skin Contact: Remove contaminated clothing immediately.[3][10] Wash the affected skin with

copious amounts of soap and water for at least 15 minutes.[1][11]

Eye Contact: Immediately flush the eyes with large amounts of running water for at least 15

minutes, holding the eyelids open.[1][2] Seek immediate medical attention.
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Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

help.[1][2]

Disposal Plan
All waste generated from handling Nitrofurantoin is considered hazardous.

Waste Segregation: Keep all Nitrofurantoin waste, including contaminated PPE, bench

paper, and cleaning materials, separate from general laboratory waste.

Waste Containers: Use clearly labeled, sealed, and leak-proof containers for all hazardous

waste.

Disposal Protocol: Dispose of waste in accordance with all local, regional, and national

hazardous waste regulations.[2][9][11] Consult your institution's environmental health and

safety department for specific procedures.
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Caption: Workflow for Safe Handling of Nitrofurantoin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. file.medchemexpress.com [file.medchemexpress.com]

3. paipharma.com [paipharma.com]

4. PPE and Decontamination | Substance Use | CDC [cdc.gov]

5. Personal protective equipment in your pharmacy - Alberta College of Pharmacy
[abpharmacy.ca]

6. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational
Safety and Health Administration [osha.gov]

7. pppmag.com [pppmag.com]

8. epa.gov [epa.gov]

9. somersetpharma.com [somersetpharma.com]

10. carlroth.com [carlroth.com]

11. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for
Nitrofurantoin (Sodium)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12393709#personal-protective-equipment-for-
handling-nitrofurantoin-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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